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Compound of Interest

Compound Name: 5-Fluoro-4-iodo-2-methoxypyridine

Cat. No.: B1387975

An In-depth Technical Guide to the Physical Properties of 5-Fluoro-4-iodo-2-methoxypyridine

Introduction

5-Fluoro-4-iodo-2-methoxypyridine is a halogenated, heterocyclic organic compound of
significant interest to researchers in medicinal chemistry and drug development.[1] Its pyridine
core, a six-membered aromatic ring containing a nitrogen atom, is a common scaffold in
pharmaceuticals. The strategic placement of fluoro, iodo, and methoxy groups on this ring
imparts unique electronic and steric properties, making it a versatile building block in organic
synthesis.[1] The fluorine atom can enhance metabolic stability and binding affinity, the iodine
atom serves as a reactive handle for cross-coupling reactions, and the methoxy group can
modulate solubility and electronic characteristics.[1] This guide provides a comprehensive
overview of the core physical properties of this compound, offering insights for its application in
research and development.

Chemical and Physical Data Summary

A compilation of the key physical and chemical properties of 5-Fluoro-4-iodo-2-
methoxypyridine is presented below for quick reference.
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Property Value Source(s)
CAS Number 884495-13-0 [21[3114]
Molecular Formula CeHsFINO [11[2][5]
Molecular Weight 253.01 g/mol [2][5]
Boiling Point 250°C [2]

Density 1.903 g/cm3 [2]

Flash Point 105°C [2]
Predicted pKa -0.41+0.18 [2]

Storage Conditions 2-8 °C, under inert gas [2]

Detailed Physical Properties
Molecular Structure

The structure of 5-Fluoro-4-iodo-2-methoxypyridine is defined by a pyridine ring substituted
at the 2, 4, and 5 positions. The IUPAC name clearly defines the connectivity of the methoxy (-
OCHs5), iodine (-I), and fluorine (-F) groups.

Caption: Chemical structure of 5-Fluoro-4-iodo-2-methoxypyridine.

Thermal Properties

Boiling Point: The compound has a relatively high boiling point of 250°C, which is indicative of
strong intermolecular forces, likely dipole-dipole interactions arising from the polar C-F, C-I, and
C-O bonds, as well as the inherent polarity of the pyridine ring.[2]

Flash Point: With a flash point of 105°C, the substance is combustible but not highly
flammable.[2] Appropriate precautions should be taken to avoid ignition sources when handling
it at elevated temperatures.

Density
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The density is reported as 1.903 g/cm?, indicating that it is significantly denser than water.[2]
This high density is largely attributable to the presence of the heavy iodine atom in the
molecule.

Acidity/Basicity

The predicted pKa of -0.41 suggests that 5-Fluoro-4-iodo-2-methoxypyridine is a very weak
base.[2] The electron-withdrawing effects of the fluorine and iodine substituents, combined with
the electronegativity of the nitrogen atom in the pyridine ring, significantly reduce the basicity of
the nitrogen lone pair.

Spectroscopic Characterization (Predicted)

While specific spectral data for this compound is not publicly available, its structure allows for
the prediction of key features in NMR spectroscopy.

e 1H NMR: The proton NMR spectrum is expected to show two distinct signals in the aromatic
region corresponding to the two protons on the pyridine ring. A singlet corresponding to the
three protons of the methoxy group would appear in the upfield region (typically 3.5-4.5

ppm).

e 13C NMR: Six distinct signals are expected, one for each carbon atom in the molecule. The
carbon atoms bonded to electronegative atoms (F, I, O, N) will be significantly deshielded
and appear at higher chemical shifts.

» 19F NMR: A single resonance is expected for the fluorine atom. The coupling of this fluorine
with the adjacent proton would provide structural confirmation.

Safety, Handling, and Storage

Proper handling and storage are crucial for maintaining the integrity of 5-Fluoro-4-iodo-2-
methoxypyridine and ensuring laboratory safety.

General Handling Precautions

As with many halogenated compounds, appropriate safety measures are essential.[1]
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

» Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust or vapors.[6][7]

e Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product.[6]

First Aid Measures

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[6]

o Skin Contact: In case of skin contact, wash with plenty of soap and water.[6]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do.[6]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[6]

Storage Recommendations

The compound should be stored under an inert gas (nitrogen or argon) at 2-8 °C.[2] It is
recommended to keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Experimental Protocol: Boiling Point Determination
by Distillation

The following is a generalized protocol for determining the boiling point of a liquid compound
like 5-Fluoro-4-iodo-2-methoxypyridine at atmospheric pressure. This method validates the
purity and identity of the substance.

Methodology

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.
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Sample Preparation: Place a small volume of 5-Fluoro-4-iodo-2-methoxypyridine and a
few boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Vaporization: As the liquid heats, vapors will rise and come into contact with the thermometer
bulb. The thermometer should be positioned so that the top of the bulb is level with the
bottom of the side arm leading to the condenser.

Equilibrium and Condensation: The temperature will rise until it stabilizes at the boiling point
of the substance. At this point, a state of equilibrium exists between the vapor and the liquid.
The vapor will then pass into the condenser and liquefy.

Data Recording: Record the temperature at which the liquid is consistently condensing and
dripping into the receiving flask. This stable temperature is the boiling point.

Conclusion: Cease heating just before the flask runs dry to prevent the formation of
peroxides or overheating of the residue.
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Caption: Workflow for Boiling Point Determination.

Conclusion
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5-Fluoro-4-iodo-2-methoxypyridine is a valuable reagent with distinct physical properties
defined by its uniqgue combination of functional groups. Its high boiling point, density, and
specific storage requirements are important considerations for its use in synthetic applications.
A thorough understanding of these characteristics, along with adherence to appropriate safety
protocols, is essential for researchers and scientists aiming to leverage this compound in the
development of novel molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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